Cas no 1707392-41-3 ((5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-fluorophenyl)methanamine)

(5-Cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-fluorophenyl)methanamine is a structurally distinct small molecule featuring a 1,2,4-triazole core substituted with a cyclopropyl group and a 4-fluorophenylmethanamine moiety. This compound exhibits potential as an intermediate or pharmacophore in medicinal chemistry, particularly for targeting central nervous system (CNS) or antimicrobial applications due to its heterocyclic and fluorinated aromatic components. The cyclopropyl group enhances metabolic stability, while the fluorine atom may influence binding affinity and lipophilicity. Its well-defined structure allows for precise modifications in drug discovery. Suitable for research in kinase inhibition or neurotransmitter modulation, this compound offers synthetic versatility for further derivatization. Purity and stability are key considerations for reliable experimental outcomes.

(5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-fluorophenyl)methanamine structure

1707392-41-3 structure

Product Name:(5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-fluorophenyl)methanamine

CAS No:1707392-41-3

MF:C₁₂H₁₃FN₄

MW:232.256825208664

CID:5210641

Update Time:2025-10-05

(5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-fluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

- (5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-fluorophenyl)methanamine
- Inchi： 1S/C12H13FN4/c13-9-5-3-7(4-6-9)10(14)12-15-11(16-17-12)8-1-2-8/h3-6,8,10H,1-2,14H2,(H,15,16,17)
- InChI Key： BUBRZJZHHGMWCJ-UHFFFAOYSA-N
- SMILES： C(C1N=C(C2CC2)NN=1)(C1=CC=C(F)C=C1)N

(5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-fluorophenyl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM508871-1g	(5-Cyclopropyl-1H-1,2,4-triazol-3-yl)(4-fluorophenyl)methanamine	1707392-41-3	97%	1g	$539	2022-09-29

(5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-fluorophenyl)methanamine Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
3. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Additional information on (5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-fluorophenyl)methanamine

Compound CAS No. 1707392-41-3: (5-Cyclopropyl-1H-1,2,4-Triazol-3-Yl)-(4-Fluorophenyl)Methanamine

The compound with CAS No. 1707392-41-3, known as (5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-fluorophenyl)methanamine, is a highly specialized organic compound with unique chemical properties and potential applications in various fields. This compound is characterized by its complex structure, which includes a triazole ring fused with a cyclopropyl group and a fluorophenyl moiety connected via a methanamine linker.

Chemical Structure and Properties

The molecular structure of this compound is notable for its triazole ring system, which is a five-membered heterocycle containing three nitrogen atoms. The presence of the cyclopropyl group introduces strain into the molecule, potentially enhancing its reactivity in certain chemical reactions. The fluorophenyl group adds electronic diversity, making the compound suitable for applications requiring specific electronic interactions.

Synthesis and Characterization

The synthesis of (5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-fluorophenyl)methanamine involves a multi-step process that typically begins with the preparation of the triazole core. Recent advancements in synthetic chemistry have enabled more efficient routes to construct such complex molecules, often utilizing microwave-assisted synthesis or catalytic methods to enhance reaction yields and selectivity.

Applications in Drug Discovery

This compound has garnered significant interest in the pharmaceutical industry due to its potential as a lead molecule in drug discovery programs. The triazole ring system is known to exhibit bioisosteric properties, making it a valuable component in designing bioactive molecules. Recent studies have explored its role as an inhibitor of key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

Material Science Applications

Beyond pharmacology, this compound has shown promise in material science applications. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices.

Environmental Impact and Safety

As with any chemical compound, understanding its environmental impact is crucial for responsible use. Preliminary studies suggest that this compound exhibits moderate biodegradability under aerobic conditions; however, further research is needed to assess its long-term ecological effects and potential risks to aquatic life.

Future Directions

The future of (5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-fluorophenyl)methanamine lies in exploring its full potential across diverse applications. Ongoing research aims to optimize its synthesis for large-scale production while investigating its efficacy in novel therapeutic areas and advanced materials.